Cas no 2649080-72-6 (2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline)

• Product Name: 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline
• CAS No: 2649080-72-6
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 6547930
• PubChem ID: 117314061
• Update Time: 2025-06-13

2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline
• 2649080-72-6
• EN300-1998279

• Inchi： 1S/C12H13FN2O/c1-15(2)11-4-3-9(7-10(11)13)12(5-6-12)14-8-16/h3-4,7H,5-6H2,1-2H3
• InChI Key： YMBUMEAYYCIXRY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC1)N=C=O)N(C)C

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline

Introduction to 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline (CAS No. 2649080-72-6)

2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 2649080-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of both fluoro and isocyanate functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule, featuring a fluoro substituent at the 2-position and an isocyanatocyclopropyl group at the 4-position, linked to a dimethylamino nitrogen, makes it a promising candidate for further exploration in drug discovery and molecular design.

The synthesis of 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline involves intricate organic transformations that highlight the compound's synthetic complexity. The introduction of the isocyanatocyclopropyl moiety requires precise control over reaction conditions to ensure high yield and purity, as isocyanates are known for their reactivity and potential to form stable adducts with nucleophiles. The presence of the fluoro atom further complicates the synthesis, necessitating careful handling to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of a fluoro group into pharmaceutical molecules often leads to increased lipophilicity and better membrane penetration, which can be critical for achieving therapeutic efficacy. Additionally, fluorine atoms can influence the conformational flexibility of a molecule, potentially leading to more potent interactions with biological targets.

The isocyanatocyclopropyl group in 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline introduces another layer of complexity, offering opportunities for further functionalization through condensation reactions with various nucleophiles. This reactivity has been exploited in the design of novel heterocyclic scaffolds and bioactive molecules. For instance, the isocyanate functionality can react with amines or alcohols to form amides or ureas, respectively, which are common motifs in drug molecules. Such transformations have been pivotal in generating derivatives with tailored biological properties for applications in oncology, immunology, and neurology.

One of the most compelling aspects of 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in critical biological pathways. For example, modifications at the dimethylamino nitrogen have been shown to enhance binding interactions with protein receptors, while the cyclopropyl ring can serve as a rigid scaffold to optimize molecular recognition. These structural features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in modern drug development. The fluoro atom's ability to modulate electronic properties and influence metabolic stability has been harnessed in numerous successful drugs on the market today. Similarly, isocyanate-containing compounds have found applications in materials science and polymer chemistry due to their ability to form stable covalent bonds under controlled conditions. The intersection of these two functional groups in 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline positions it as a versatile intermediate for synthesizing high-value chemical entities.

Recent advancements in computational chemistry have further accelerated the exploration of compounds like 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential liabilities early in the discovery process. These tools have been instrumental in guiding synthetic strategies and optimizing molecular properties for improved drug-like characteristics. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complex landscape of medicinal chemistry.

The potential applications of 2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for designing conjugates that combine therapeutic agents with imaging probes or targeting ligands. Such conjugates could enable novel diagnostic approaches or enhance therapeutic specificity by delivering drugs directly to disease-relevant tissues or cells. Additionally, its reactivity with biomolecules has opened avenues for exploring applications in biotechnology and synthetic biology.

In conclusion,2-fluoro-4-(1-isocyanatocyclopropyl)-N,N-dimethylaniline (CAS No. 2649080-72-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its structural complexity, characterized by both fluoro and isocyanatocyclopropyl functional groups, offers numerous opportunities for synthetic innovation and biological exploration. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.